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Compound of Interest

Compound Name: 5-Bromonaphthalen-1-amine

Cat. No.: B1286507 Get Quote

Technical Guide: 5-Bromonaphthalen-1-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromonaphthalen-1-amine, a

key chemical intermediate. It includes a detailed summary of its chemical properties, alternative

names, a representative experimental protocol for its synthetic application, and a workflow

diagram illustrating a key chemical transformation.

Chemical Identity and Synonyms
5-Bromonaphthalen-1-amine is an aromatic amine and a brominated derivative of

naphthalene. It is also known by a variety of alternative names, which are crucial for

comprehensive literature and database searches.

Synonyms and Alternative Names:

5-Bromo-1-naphthylamine[1]

1-Amino-5-bromonaphthalene[1]

5-Bromo-1-naphthalenamine[1]

1-Naphthalenamine, 5-bromo-[1]
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5-Amino-1-bromonaphthalene[1]

Physicochemical Properties
A summary of the key quantitative data for 5-Bromonaphthalen-1-amine is presented in the

table below. These properties are essential for designing experimental conditions,

understanding its reactivity, and for analytical characterization.

Property Value Source(s)

Molecular Formula C₁₀H₈BrN [1]

Molecular Weight 222.08 g/mol [1]

CAS Number 4766-33-0 [1]

Appearance Solid

Melting Point 66-68 °C

Boiling Point 358.0±17.0 °C at 760 mmHg

Density 1.6±0.1 g/cm³

pKa 3.35±0.10 (Predicted)

Flash Point 170.3±20.9 °C

XLogP3 2.9 [1]

Exact Mass 220.98401 Da [1]

Monoisotopic Mass 220.98401 Da [1]

Experimental Protocol: Sandmeyer Reaction
The Sandmeyer reaction is a cornerstone of aromatic chemistry, providing a method to replace

an amino group on an aromatic ring with a halide via a diazonium salt intermediate. This

protocol details a representative procedure for the conversion of 5-Bromonaphthalen-1-amine
to 1,5-dibromonaphthalene, illustrating a key synthetic utility of the title compound.

Objective: To synthesize 1,5-dibromonaphthalene from 5-Bromonaphthalen-1-amine.
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Materials:

5-Bromonaphthalen-1-amine

Sodium nitrite (NaNO₂)

Hydrobromic acid (HBr, 48%)

Copper(I) bromide (CuBr)

Deionized water

Ice

Diethyl ether (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Starch-iodide paper

Procedure:

Part A: Diazotization of 5-Bromonaphthalen-1-amine

In a flask of appropriate size, dissolve 5-Bromonaphthalen-1-amine in a solution of

hydrobromic acid (48%) and water.

Cool the mixture to 0-5 °C in an ice-salt bath with continuous stirring. It is critical to maintain

this low temperature to ensure the stability of the diazonium salt.

In a separate beaker, prepare a solution of sodium nitrite in deionized water.

Add the sodium nitrite solution dropwise to the stirred, cold solution of the amine salt. The

rate of addition should be controlled to keep the temperature below 5 °C.
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After the complete addition of sodium nitrite, continue stirring the mixture at 0-5 °C for an

additional 20-30 minutes.

Verify the presence of excess nitrous acid by testing a drop of the reaction mixture on starch-

iodide paper. A positive test (immediate blue-black color) indicates that the diazotization is

complete. If the test is negative, add a small amount of additional sodium nitrite solution until

a positive test is achieved.

Part B: Sandmeyer Reaction

In a separate reaction vessel, prepare a solution of copper(I) bromide in hydrobromic acid.

Slowly and carefully, add the cold diazonium salt solution from Part A to the copper(I)

bromide solution with vigorous stirring. The addition should be done in portions to control the

evolution of nitrogen gas.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Gently heat the mixture (e.g., using a water bath at 50-60 °C) until the evolution of nitrogen

gas ceases.

Part C: Work-up and Purification

Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

Extract the crude product with diethyl ether (or another suitable organic solvent).

Combine the organic extracts and wash sequentially with deionized water, saturated sodium

bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solvent using a rotary evaporator.

The resulting crude 1,5-dibromonaphthalene can be further purified by recrystallization or

column chromatography.
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Synthetic Workflow Visualization
The following diagram illustrates the logical flow of the Sandmeyer reaction, from the starting

amine to the final aryl bromide product.

5-Bromonaphthalen-1-amine NaNO₂, HBr
0-5 °C

5-Bromonaphthalene-1-diazonium Bromide
(Intermediate)

 Diazotization

CuBr

 -N₂

1,5-Dibromonaphthalene

 Substitution

Click to download full resolution via product page

Caption: Workflow of the Sandmeyer reaction for 5-Bromonaphthalen-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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